![molecular formula C13H18N2O B6272617 rac-N-[(1R,2R)-2-aminocyclohexyl]benzamide, trans CAS No. 1197208-38-0](/img/no-structure.png)
rac-N-[(1R,2R)-2-aminocyclohexyl]benzamide, trans
Overview
Description
The compound “rac-N-[(1R,2R)-2-aminocyclohexyl]benzamide, trans” likely belongs to the class of benzamides . Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They have diverse applications in scientific research.
Molecular Structure Analysis
The molecular structure of similar compounds includes a cyclohexyl ring, a benzene ring, and an amide group . The specific InChI code or other structural details for “rac-N-[(1R,2R)-2-aminocyclohexyl]benzamide, trans” were not found in the sources I accessed.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-N-[(1R,2R)-2-aminocyclohexyl]benzamide, trans involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Benzoyl chloride", "Ammonium chloride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Conversion of cyclohexanone to trans-cyclohexane-1,2-diol using sodium borohydride and ethanol", "Step 2: Protection of the diol with benzoyl chloride to form benzoylated diol", "Step 3: Reduction of the benzoylated diol with sodium borohydride to form trans-cyclohexane-1,2-diamine", "Step 4: Acylation of the diamine with benzoyl chloride to form N-benzoyl-trans-cyclohexane-1,2-diamine", "Step 5: Conversion of the N-benzoyl-trans-cyclohexane-1,2-diamine to rac-N-[(1R,2R)-2-aminocyclohexyl]benzamide, trans using ammonium chloride and hydrochloric acid" ] } | |
CAS RN |
1197208-38-0 |
Product Name |
rac-N-[(1R,2R)-2-aminocyclohexyl]benzamide, trans |
Molecular Formula |
C13H18N2O |
Molecular Weight |
218.3 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
